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Compound of Interest

Compound Name: Quinoline sulfate

CAS No.: 530-66-5

Cat. No.: B8234223 Get Quote

Executive Safety Summary
Quinoline sulfate is not merely a routine organic salt; it is a mutagenic and carcinogenic

hazard that poses severe long-term risks to aquatic ecosystems. Unlike simple inorganic salts,

its disposal requires strict adherence to "Cradle-to-Grave" management principles.[1]

Critical Directive: Under no circumstances should Quinoline Sulfate or its aqueous solutions

be discharged into municipal sewage systems. The compound is toxic to aquatic life with long-

lasting effects (H411) and resists rapid biodegradation in anaerobic environments.

Immediate Hazard Profile
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Hazard Class Category Signal Risk Description

Acute Toxicity Cat 4 (Oral) Warning
Harmful if swallowed.

[1][2][3][4][5]

Carcinogenicity Cat 1B Danger

Presumed human

carcinogen (based on

Quinoline parent).[1]

[2][6]

Mutagenicity Cat 2 Warning

Suspected of causing

genetic defects.[1][2]

[5]

Aquatic Toxicity Chronic 2 Warning

Toxic to aquatic life

with long-lasting

effects.[1][2][5]

Physicochemical Context: The "Why" Behind the
Protocol
To dispose of Quinoline Sulfate safely, one must understand its behavior in solution.[7]

The Dissociation Mechanism: Quinoline sulfate is the salt form of Quinoline (a weak organic

base) and Sulfuric Acid. In water, it dissociates, creating an acidic environment (pH ~3.0–4.0).

[1]

Operational Insight - The Neutralization Trap: A common error in laboratories is attempting to

"neutralize" this waste with a strong base (like NaOH) before disposal.

Risk: Adding a base deprotonates the quinolinium ion, reverting it to free-base Quinoline.[1]

Consequence: Free-base Quinoline is an oily, hygroscopic liquid with poor water solubility

and high volatility.[1] By neutralizing, you inadvertently convert a stable, soluble salt into a

volatile, biphasic organic hazard that is more difficult to contain and incinerate.[1]

Protocol:Do not neutralize. Dispose of the material as acidic organic waste.
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Disposal Workflows
A. Solid Waste (Pure Substance)
Applicability: Expired reagents, spill cleanup residues.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates).[1][8] Quinoline sulfate
is combustible.

Primary Containment: Place the solid in a chemically compatible wide-mouth jar (HDPE or

Amber Glass).

Labeling: Affix a hazardous waste label. Explicitly mark: "TOXIC - MUTAGEN - ORGANIC

SOLID."

Disposal Path: Transfer to EHS (Environmental Health & Safety) for High-Temperature

Incineration.

B. Liquid Waste (Aqueous Solutions)
Applicability: Mother liquors, reaction byproducts.[1]

pH Check: Verify pH is acidic (< 7).

Solvent Compatibility: Ensure the solution does not contain oxidizers.

Containerization: Use a dedicated "Aqueous Acidic Waste" carboy.

Crucial: Do not commingle with "Basic Organic Waste" or "Cyanide Waste" to prevent heat

generation or toxic gas evolution.

Labeling: Mark as "AQUEOUS ACIDIC WASTE w/ ORGANIC TOXINS (Quinoline Sulfate)."

C. Liquid Waste (Organic Solvents)
Applicability: Extractions using methanol, DMSO, or DCM.[1]

Classification: Treat as "Flammable Organic Waste" (if solvent is flammable) or "Halogenated

Waste" (if DCM/Chloroform is used).
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Segregation: Quinoline sulfate is soluble in methanol. Ensure the waste stream is

compatible with the incineration feed.

Path: Fuel blending or incineration.

Decision Logic & Workflow Visualization
The following diagram outlines the critical decision points for classifying and processing

Quinoline Sulfate waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8234223?utm_src=pdf-body
https://www.benchchem.com/product/b8234223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8234223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quinoline Sulfate Waste Generated

Determine Physical State

Solid Waste
(Powder/Crystals)

Solid

Liquid Waste
(Solution)

Liquid

Containerize in HDPE/Glass
Label: TOXIC SOLID

Solvent Base?

Aqueous Solution
(Acidic pH)

Water

Organic Solvent
(MeOH, DMSO, etc.)

Organic Solvent

Do NOT Neutralize
Segregate as Acidic Aqueous
Label: TOXIC ACIDIC LIQUID

Segregate by Halogen Content
Label: FLAMMABLE/TOXIC ORGANIC

High-Temperature Incineration
(Approved Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for Quinoline Sulfate disposal, emphasizing the prohibition of

neutralization for aqueous streams.[8]

Regulatory & Compliance Data

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8234223?utm_src=pdf-body-img
https://www.benchchem.com/product/b8234223?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1628.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8234223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RCRA Waste Codes (USA)
While Quinoline Sulfate itself is not explicitly listed with a unique P or U code, the parent

compound Quinoline is listed as U163.

Conservative Compliance: Most EHS protocols dictate treating the sulfate salt as U163

(Toxic Waste) to ensure "Cradle-to-Grave" tracking liability is covered.[1]

Recommendation: Label waste manifests with U163 if the waste is a commercial chemical

product being discarded, or characterize it as D002 (Corrosive) if pH < 2, and Toxic based on

the SDS.

Physical Properties for Disposal Logistics
Property Value Disposal Implication

Water Solubility Soluble
Mobile in water; high aquatic

risk.[1][2]

pH (1% soln) ~3.0 - 4.0

Corrosive to metal plumbing;

requires acid-resistant

containers.[1][2]

Flash Point N/A (Solid)

Combustible but not

flammable; organic solvents

dictate flammability.[1][2]

Incompatibility Strong Oxidizers
Risk of fire/explosion; store

and ship separately.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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